![molecular formula C12H10OS B8396964 1-Benzo[b]thiophen-2-yl-but-3-yn-2-ol](/img/structure/B8396964.png)
1-Benzo[b]thiophen-2-yl-but-3-yn-2-ol
Cat. No. B8396964
M. Wt: 202.27 g/mol
InChI Key: XBCJAWGRSLBIAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09156810B2
Procedure details
A solution of crude 9-3 (8.77 g) in THF (100 mL) was added to a solution of ethynylmagnesium bromide (450 mL, 225 mmol, 0.5 M/THF) at 0° C. by cannula. The mixture was stirred for 1 h at 0° C. and for 1 h at room temperature. The reaction was then quenched by addition of 200 mL saturated NH4Cl solution. The layers were separated and the aqueous layer was extracted with ethyl acetate (3×200 mL). The combined organic solution was washed with brine and then was dried (Na2SO4), filtered and evaporated. Purification by flash chromatography on silica gel (10% 20% ethyl acetate/hexanes) gave 8-4 (7.67 g, 37.9 mmol, 84% from 9-2).
Name
ethynylmagnesium bromide
Quantity
450 mL
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[S:1]1[C:5]([CH2:6][CH:7]=[O:8])=[CH:4][C:3]2[CH:9]=[CH:10][CH:11]=[CH:12][C:2]1=2.[C:13]([Mg]Br)#[CH:14]>C1COCC1>[S:1]1[C:5]([CH2:6][CH:7]([OH:8])[C:13]#[CH:14])=[CH:4][C:3]2[CH:9]=[CH:10][CH:11]=[CH:12][C:2]1=2
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Inputs
Conditions
Temperature
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Control Type
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AMBIENT
|
|
Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
|
|
Details
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The mixture was stirred for 1 h at 0° C. and for 1 h at room temperature
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
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The reaction was then quenched by addition of 200 mL saturated NH4Cl solution
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The layers were separated
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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the aqueous layer was extracted with ethyl acetate (3×200 mL)
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WASH
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Type
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WASH
|
|
Details
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The combined organic solution was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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was dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Purification by flash chromatography on silica gel (10% 20% ethyl acetate/hexanes)
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
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gave 8-4 (7.67 g, 37.9 mmol, 84% from 9-2)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
|
|
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Smiles
|
S1C2=C(C=C1CC(C#C)O)C=CC=C2
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
